Cas no 2228691-69-6 (3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol)

• Product Name: 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol
• CAS No: 2228691-69-6
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6330548
• PubChem ID: 165642548
• Update Time: 2025-10-29

3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1904369
• 3-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol
• 2228691-69-6
• 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol

• Inchi： 1S/C12H16BrNO/c1-12(2)9(6-14)11(12)8-5-7(15)3-4-10(8)13/h3-5,9,11,15H,6,14H2,1-2H3
• InChI Key： WJAFGPHQKHULSH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1C(CN)C1(C)C)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol

Exploring the Properties and Applications of 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol (CAS No. 2228691-69-6)

In the realm of organic chemistry, 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol (CAS No. 2228691-69-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl ring and bromophenol moiety, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula and intricate architecture make it a promising candidate for further exploration in drug discovery and material science.

The aminomethyl group in 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Researchers are particularly interested in how this functional group interacts with biological targets, which could lead to breakthroughs in treating diseases or enhancing crop protection. The presence of the bromo substituent also offers opportunities for cross-coupling reactions, a hot topic in modern synthetic chemistry.

Recent trends in green chemistry have sparked discussions about the sustainable synthesis of compounds like 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol. Scientists are exploring eco-friendly catalysts and solvent-free conditions to produce such molecules, aligning with global efforts to reduce environmental impact. This approach not only addresses environmental concerns but also improves the scalability of production, a key factor for industrial applications.

The stability of the 2,2-dimethylcyclopropyl ring in 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol has been a subject of computational studies. Molecular modeling and density functional theory (DFT) calculations are frequently used to predict its behavior under various conditions. These computational tools help researchers understand the compound's electronic properties, which are crucial for designing effective catalysts or bioactive molecules.

In the context of drug discovery, the structural complexity of 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol offers a rich playground for medicinal chemists. Its scaffold could serve as a core structure for developing new central nervous system (CNS) agents or antimicrobial compounds. The integration of machine learning in compound screening has further accelerated the identification of potential applications, making this compound a frequent subject in high-throughput screening studies.

Another area of interest is the compound's potential role in material science. The bromophenol moiety can participate in polymerization reactions, leading to the development of novel polymers with specific optical or mechanical properties. Researchers are investigating how these materials could be used in organic electronics or sensors, addressing the growing demand for advanced functional materials.

The synthesis of 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol often involves multi-step reactions, with each step requiring precise control of conditions. Recent advancements in flow chemistry have provided new avenues for optimizing these synthetic routes, improving yields, and reducing waste. This aligns with the broader shift toward process intensification in chemical manufacturing.

Analytical characterization of 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol typically employs techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is critical for both research and industrial applications. The development of more sensitive analytical tools continues to enhance our understanding of this molecule's properties.

As the scientific community delves deeper into the potential of 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol, collaborations between academia and industry are becoming increasingly important. Such partnerships facilitate the translation of laboratory findings into practical applications, whether in pharmaceuticals, agriculture, or advanced materials. The compound's versatility ensures its relevance across multiple disciplines.

Looking ahead, the study of 3-[3-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol is expected to benefit from emerging technologies like artificial intelligence (AI) and automated synthesis platforms. These innovations promise to unlock new possibilities for this compound, reinforcing its position as a valuable asset in chemical research and development.